2-chloro-N-(4-{[(4-fluorophenyl)sulfanyl]methyl}phenyl)-4-(methylsulfonyl)benzenecarboxamide

• IUPAC Name: 2-chloro-N-[4-[(4-fluorophenyl)sulfanylmethyl]phenyl]-4-methylsulfonylbenzamide
• InChI: InChI=1S/C21H17ClFNO3S2/c1-29(26,27)18-10-11-19(20(22)12-18)21(25)24-16-6-2-14(3-7-16)13-28-17-8-4-15(23)5-9-17/h2-12H,13H2,1H3,(H,24,25)
• InChI Key: FYKIWZDUBMPNNQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)CSC3=CC=C(C=C3)F)Cl
• Molecular Formula: C21H17ClFNO3S2
• Molecular Weight: 449.9 g/mol

Description

2-chloro-N-(4-{[(4-fluorophenyl)sulfanyl]methyl}phenyl)-4-(methylsulfonyl)benzenecarboxamide is a useful research compound. Its molecular formula is C21H17ClFNO3S2 and its molecular weight is 449.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and crystal structure of related sulfonamide compounds, showcasing their potential in various chemical and biological applications, have been extensively studied. One such example is the synthesis of derivatives involving sulfonamide groups, which have been characterized by X-ray single-crystal diffraction, indicating unique crystal structures and potential for herbicidal activity due to their structural novelty (Li, Wang, Li, & Song, 2008).

Material Science Applications

Research has also delved into the material science domain, where compounds with sulfanyl and sulfonyl groups have been utilized to create transparent polyimides with high refractive indices and small birefringences, indicating their utility in advanced material applications (Tapaswi et al., 2015).

Organic Synthesis

In organic synthesis, efficient methodologies have been developed for constructing complex molecules, such as 2-sulfanyl-3-sulfinyl(or sulfonyl)-1H-indoles, through one-pot syntheses that utilize the reactivity of sulfanyl and sulfonyl groups, demonstrating the chemical versatility of these groups in synthesizing heterocyclic compounds (Kobayashi, Kobayashi, & Ezaki, 2013).

Pharmaceutical Research

The development of novel sulfonamide derivatives for therapeutic purposes, such as anticancer activity, highlights the biomedical relevance of these compounds. For instance, certain sulfonamide derivatives have been screened for their cytotoxic activities against cancer cell lines, demonstrating the potential of these compounds in the development of new anticancer therapies (Ghorab, Alsaid, al-Dhfyan, & Arafa, 2015).

Antipathogenic Activity

Additionally, sulfonamide derivatives have been investigated for their antipathogenic activities, particularly against biofilm-forming bacterial strains. This research underscores the potential of sulfonamide-based compounds in addressing the challenge of bacterial infections and biofilm-associated resistance mechanisms (Limban, Marutescu, & Chifiriuc, 2011).